4-[(3,4-dimethoxyphenyl)sulfonyl]-N-propyl-1-piperazinecarbothioamide

• IUPAC Name: 4-(3,4-dimethoxyphenyl)sulfonyl-N-propylpiperazine-1-carbothioamide
• InChI: InChI=1S/C16H25N3O4S2/c1-4-7-17-16(24)18-8-10-19(11-9-18)25(20,21)13-5-6-14(22-2)15(12-13)23-3/h5-6,12H,4,7-11H2,1-3H3,(H,17,24)
• InChI Key: TXOGEBPMUAJLKN-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=S)N1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H25N3O4S2
• Molecular Weight: 387.5 g/mol

Description

4-[(3,4-dimethoxyphenyl)sulfonyl]-N-propyl-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal research. The compound is commonly referred to as DPPT and is a piperazine derivative that has been synthesized through a multi-step process. The aim of

Mechanism of Action

The exact mechanism of action of DPPT is not fully understood. However, it is believed to exert its anti-tumor activity by inducing apoptosis in cancer cells. DPPT has also been found to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
DPPT has been found to have a low toxicity profile and does not exhibit any significant adverse effects on vital organs such as the liver and kidneys. However, further studies are required to fully understand the biochemical and physiological effects of DPPT.

Advantages and Limitations for Lab Experiments

DPPT has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. In addition, it has shown promising results in various preclinical studies. However, DPPT also has some limitations. It is not water-soluble, which can make it difficult to administer in certain experiments. Furthermore, more studies are required to fully understand its potential applications in medicinal research.

Future Directions

There are several future directions for the study of DPPT. One potential direction is to further investigate its anti-tumor activity and explore its potential use in the treatment of various types of cancer. In addition, more studies are required to fully understand its mechanism of action and its potential use as an anti-inflammatory and anti-depressant agent. Furthermore, the development of water-soluble derivatives of DPPT may expand its potential applications in medicinal research.

Scientific Research Applications

DPPT has been extensively studied for its potential applications in medicinal research. It has been found to exhibit significant anti-tumor activity against various cancer cell lines. In addition, DPPT has also been found to possess anti-inflammatory properties and has shown promising results in the treatment of rheumatoid arthritis. DPPT has also been studied for its potential use as an anti-depressant and has shown positive results in preclinical studies.